Cas no 1000339-54-7 (2-Methoxy-3-(trifluoromethyl)benzaldehyde)
1000339-54-7 structure
Product Name:2-Methoxy-3-(trifluoromethyl)benzaldehyde
CAS No:1000339-54-7
MF:C9H7F3O2
MW:204.145893335342
MDL:MFCD08741399
CID:1004366
PubChem ID:20111868
Update Time:2025-09-23
2-Methoxy-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-3-(trifluoromethyl)benzaldehyde
- AG-A-43689
- CTK7H9948
- MolPort-001-773-438
- PC3594
- QC-8375
- SBB093251
- AS-36833
- 1000339-54-7
- DTXSID60602589
- CS-0318942
- MFCD08741399
- AKOS015956974
- XBRULUWQNDWLMN-UHFFFAOYSA-N
- DB-347197
- QC-8375; PC3594;
- Benzaldehyde, 2-methoxy-3-(trifluoromethyl)-
- A19502
-
- MDL: MFCD08741399
- Inchi: 1S/C9H7F3O2/c1-14-8-6(5-13)3-2-4-7(8)9(10,11)12/h2-5H,1H3
- InChI Key: XBRULUWQNDWLMN-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=O)C=1OC)(F)F
Computed Properties
- Exact Mass: 204.03981395g/mol
- Monoisotopic Mass: 204.03981395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
2-Methoxy-3-(trifluoromethyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000473-250mg |
2-Methoxy-3-(trifluoromethyl)benzaldehyde |
1000339-54-7 | 97% | 250mg |
$494.40 | 2023-09-04 | |
| Alichem | A015000473-500mg |
2-Methoxy-3-(trifluoromethyl)benzaldehyde |
1000339-54-7 | 97% | 500mg |
$855.75 | 2023-09-04 | |
| Alichem | A015000473-1g |
2-Methoxy-3-(trifluoromethyl)benzaldehyde |
1000339-54-7 | 97% | 1g |
$1534.70 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 117234-5g |
2-Methoxy-3-(trifluoromethyl)benzaldehyde |
1000339-54-7 | 5g |
4208.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 117234-10g |
2-Methoxy-3-(trifluoromethyl)benzaldehyde |
1000339-54-7 | 10g |
7477.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 117234-5g |
2-Methoxy-3-(trifluoromethyl)benzaldehyde |
1000339-54-7 | 5g |
4208CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 117234-10g |
2-Methoxy-3-(trifluoromethyl)benzaldehyde |
1000339-54-7 | 10g |
7477CNY | 2021-05-07 | ||
| TRC | M269513-50mg |
2-Methoxy-3-(trifluoromethyl)benzaldehyde |
1000339-54-7 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M269513-100mg |
2-Methoxy-3-(trifluoromethyl)benzaldehyde |
1000339-54-7 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M269513-500mg |
2-Methoxy-3-(trifluoromethyl)benzaldehyde |
1000339-54-7 | 500mg |
$ 135.00 | 2022-06-04 |
2-Methoxy-3-(trifluoromethyl)benzaldehyde Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
1000339-54-7 (2-Methoxy-3-(trifluoromethyl)benzaldehyde) Related Products
- 50823-87-5(4-Methoxy-3-(trifluoromethyl)benzaldehyde)
- 132927-09-4(2-Methoxy-4-(trifluoromethyl)benzaldehyde)
- 334018-36-9(Benzaldehyde,2-ethoxy-4-(trifluoromethyl)-)
- 472809-59-9(2-Ethoxy-5-(trifluoromethyl)benzaldehyde)
- 900641-83-0(4-(Difluoromethyl)-3-methoxybenzaldehyde)
- 1261945-38-3(2-hydroxy-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzaldehyde)
- 88245-15-2(1-Naphthalenecarboxaldehyde, 6-methoxy-5-(trifluoromethyl)-)
- 472809-74-8(2-Propoxy-5-(trifluoromethyl)benzaldehyde)
- 1261890-41-8(2-hydroxy-5-[4-methoxy-3-(trifluoromethyl)phenyl]benzaldehyde)
- 146539-83-5(2-Methoxy-5-(trifluoromethyl)benzaldehyde)
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